(2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane
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Overview
Description
(2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane is a chemical compound known for its unique structure and properties It is a member of the organosilicon compounds, which are characterized by the presence of silicon atoms bonded to organic groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane typically involves the reaction of appropriate organosilicon precursors with organic reagents under controlled conditions. One common method involves the hydrosilylation reaction, where a silicon-hydrogen bond is added across a carbon-carbon double bond in the presence of a catalyst, such as platinum or rhodium complexes. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.
Industrial Production Methods
Industrial production of this compound may involve large-scale hydrosilylation processes, utilizing continuous flow reactors to ensure efficient mixing and heat transfer. The use of high-purity reagents and catalysts is crucial to achieve high yields and minimize impurities. Additionally, advanced purification techniques, such as distillation and chromatography, are employed to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
(2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form silanols or siloxanes.
Reduction: Reduction reactions can convert the compound into different organosilicon derivatives.
Substitution: The silicon atom can undergo nucleophilic substitution reactions, leading to the formation of new silicon-carbon or silicon-oxygen bonds.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids, often used under mild conditions.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed, typically under anhydrous conditions.
Substitution: Nucleophiles like alkoxides or amines are used in substitution reactions, often in the presence of a base to facilitate the reaction.
Major Products Formed
The major products formed from these reactions include silanols, siloxanes, and various organosilicon derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
(2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane has a wide range of scientific research applications:
Chemistry: It is used as a precursor in the synthesis of advanced materials, such as silicon-based polymers and resins.
Biology: The compound is studied for its potential use in drug delivery systems and as a component in bio-compatible materials.
Medicine: Research is ongoing to explore its use in developing new pharmaceuticals and therapeutic agents.
Industry: It is utilized in the production of high-performance coatings, adhesives, and sealants due to its unique chemical properties.
Mechanism of Action
The mechanism of action of (2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane involves its interaction with various molecular targets and pathways. The silicon atom in the compound can form stable bonds with carbon, oxygen, and other elements, allowing it to participate in a wide range of chemical reactions. The compound’s unique structure enables it to act as a versatile building block in the synthesis of complex molecules.
Comparison with Similar Compounds
Similar Compounds
- (2,3-Dimethylbut-3-en-1-yl)(methyl)phenyl[2-(trimethylsilyl)phenyl]silane
- This compound
Uniqueness
Compared to other organosilicon compounds, this compound stands out due to its specific structural features, which confer unique reactivity and stability. Its ability to undergo a variety of chemical reactions makes it a valuable compound for research and industrial applications.
Properties
CAS No. |
61211-87-8 |
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Molecular Formula |
C22H32Si2 |
Molecular Weight |
352.7 g/mol |
IUPAC Name |
2,3-dimethylbut-3-enyl-methyl-phenyl-(2-trimethylsilylphenyl)silane |
InChI |
InChI=1S/C22H32Si2/c1-18(2)19(3)17-24(7,20-13-9-8-10-14-20)22-16-12-11-15-21(22)23(4,5)6/h8-16,19H,1,17H2,2-7H3 |
InChI Key |
IUZIZOHWXSVFKX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C[Si](C)(C1=CC=CC=C1)C2=CC=CC=C2[Si](C)(C)C)C(=C)C |
Origin of Product |
United States |
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